Cas no 1706463-10-6 (N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide)

N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide is a cyclopropane-derived carboximidamide compound featuring a hydroxyimino group and a 3-methoxyphenyl substituent. Its structural framework makes it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds and pharmacologically active molecules. The presence of the cyclopropane ring enhances rigidity, potentially improving binding affinity in target interactions. The methoxy group offers tunable electronic properties, facilitating further functionalization. This compound is suited for applications in medicinal chemistry, such as enzyme inhibition or receptor modulation studies, due to its balanced reactivity and stability. Its synthesis and derivatization potential make it a versatile building block for research in drug discovery and chemical biology.
N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide structure
1706463-10-6 structure
Product Name:N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide
CAS No:1706463-10-6
MF:C11H14N2O2
MW:206.241062641144
MDL:MFCD28099775
CID:4703879
Update Time:2025-05-19

N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • N-Hydroxy-1-(3-methoxyphenyl)-cyclopropanecarboximidamide
    • N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide
    • MDL: MFCD28099775
    • Inchi: 1S/C11H14N2O2/c1-15-9-4-2-3-8(7-9)11(5-6-11)10(12)13-14/h2-4,7,14H,5-6H2,1H3,(H2,12,13)
    • InChI Key: LQFBVXCPAQHMFS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1(C(=NO)N)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Topological Polar Surface Area: 67.8

N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide Pricemore >>

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Additional information on N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide

N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide (CAS No. 1706463-10-6): An Emerging Compound in Medicinal Chemistry

N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide (CAS No. 1706463-10-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as HMCPC for brevity, is characterized by its cyclopropane ring and the presence of a methoxyphenyl group, which contribute to its distinct chemical and biological activities.

The chemical structure of HMCPC consists of a cyclopropane ring attached to a methoxyphenyl group via a carboximidamide linkage. The hydroxyl group on the imidamide moiety adds further complexity and reactivity to the molecule. These structural features make HMCPC an intriguing candidate for various biological studies, particularly in the areas of enzyme inhibition and receptor modulation.

Recent research has highlighted the potential of HMCPC as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that HMCPC exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential enzymes makes HMCPC a promising lead compound for the development of targeted cancer treatments.

In addition to its enzymatic inhibition properties, HMCPC has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. Preliminary studies have indicated that HMCPC can interact with specific GPCRs, potentially modulating their activity and downstream signaling pathways. This property could be harnessed for the development of novel therapies for conditions such as cardiovascular diseases and neurological disorders.

The pharmacokinetic profile of HMCPC has been another area of focus in recent research. Studies have demonstrated that HMCPC exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. The compound shows good oral bioavailability and stability in physiological conditions, making it suitable for further preclinical and clinical evaluation.

Toxicity studies on HMCPC have also been conducted to assess its safety profile. Preliminary data suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the potential for advancing HMCPC into clinical trials for various indications.

In conclusion, N'-Hydroxy-1-(3-methoxyphenyl)cyclopropane-1-carboximidamide (HMCPC) (CAS No. 1706463-10-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide deeper insights into the mechanisms of action and therapeutic applications of this intriguing molecule.

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